Cas no 18162-82-8 (Chloromethyltriisopropoxysilane)

• Product Name: Chloromethyltriisopropoxysilane
• CAS No: 18162-82-8
• MF: C₁₀H₂₃ClO₃Si
• MW: 254.826323747635
• MDL: MFCD05664343
• CID: 122813
• PubChem ID: 24881661
• Update Time: 2025-10-12

Chloromethyltriisopropoxysilane Chemical and Physical Properties

Names and Identifiers

• Silane,(chloromethyl)tris(1-methylethoxy)-
• (chloromethyl)triisopropoxysilane
• Chloromethyl Triisopropoxysilane
• chloromethyl-tri(propan-2-yloxy)silane
• 596973_ALDRICH
• Chlormethyl-triisopropoxy-silan
• chloromethyl-triisopropoxy-silane
• CTK4D7932
• Chloromethyltriisopropoxysilane
• Silane, (chloromethyl)tris(1-methylethoxy)-
• SAKYAANYXZKYEK-UHFFFAOYSA-N
• Silane, chloromethyl, triisopropyloxy
• (chloromethyl)tris(propan-2-yloxy)silane
• SY043377
• AK167789
• CHLOROMETHYLTRIISOPROPOXYSILANE, 96%
• (Chloromethyl)tris[(propan-2-yl)oxy]silane
• A880982
• AS-65717
• DTXSID10584422
• CHLOROMETHYLTRIISOPROPOXYSILANE 96
• SCHEMBL1263439
• Silane, (chloromethyl)triisopropoxy-
• AKOS025286061
• 18162-82-8
• AMY42235
• CHLOROMETHYLTRIISOPROPOXYSILANE 96
• MFCD05664343
• C10H23ClO3Si
• CS-0154179
• AC8114

• MDL： MFCD05664343
• Inchi： 1S/C10H23ClO3Si/c1-8(2)12-15(7-11,13-9(3)4)14-10(5)6/h8-10H,7H2,1-6H3
• InChI Key： SAKYAANYXZKYEK-UHFFFAOYSA-N
• SMILES： ClC[Si](OC(C)C)(OC(C)C)OC(C)C

Computed Properties

• Exact Mass: 254.11059
• Monoisotopic Mass: 254.1104988g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 7
• Complexity: 148
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 27.7

Experimental Properties

• Color/Form: colorless liquid
• Density: 0.962 g/mL at 25 °C(lit.)
• Flash Point: Fahrenheit: 179.6 ° f < br / > Celsius: 82 ° C < br / >
• PSA: 27.69
• LogP: 3.39660
• Solubility: Not determined

Chloromethyltriisopropoxysilane Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H315-H318-H335
• Warning Statement： P261-P280-P305+P351+P338
• Hazardous Material transportation number：UN 3334
• WGK Germany：3
• Hazard Category Code： 37/38-41
• Safety Instruction： 26-36
• Hazardous Material Identification：
• Risk Phrases：R37/38
• Safety Term：S26-36

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organometallic compounds Organometalloid compounds Organosilicon compounds Alkoxysilanes
• Other Chemical Reagents Organic Metal Reagents

Additional information on Chloromethyltriisopropoxysilane

Chloromethyltriisopropoxysilane (CAS No. 18162-82-8)

Chloromethyltriisopropoxysilane, also known as CAS No. 18162-82-8, is a versatile organosilicon compound that has garnered significant attention in various scientific and industrial applications. This compound is widely recognized for its unique chemical properties, which make it an essential component in the synthesis of advanced materials, pharmaceuticals, and electronic devices. Recent studies have highlighted its potential in cutting-edge research areas such as nanotechnology and green chemistry, further underscoring its importance in modern chemical science.

The molecular structure of chloromethyltriisopropoxysilane consists of a silicon atom bonded to three isopropoxy groups and a chloromethyl group. This configuration imparts the compound with reactivity that is highly desirable in organic synthesis. The chloromethyl group serves as a nucleophilic site, enabling the compound to participate in various substitution reactions. Meanwhile, the isopropoxy groups contribute to the stability of the molecule and facilitate its solubility in organic solvents, making it an ideal precursor for a wide range of applications.

One of the most notable applications of chloromethyltriisopropoxysilane is in the synthesis of polysiloxanes, which are widely used in the production of silicone rubbers and elastomers. These materials are valued for their thermal stability, flexibility, and resistance to environmental factors, making them indispensable in industries such as automotive manufacturing, electronics, and healthcare. Recent advancements in polymer chemistry have further expanded the potential of this compound by incorporating it into the development of biodegradable polymers, aligning with global sustainability goals.

In addition to its role in polymer synthesis, chloromethyltriisopropoxysilane has found significant utility in organocatalysis and asymmetric synthesis. Researchers have demonstrated its ability to act as a catalyst in enantioselective reactions, enabling the production of chiral compounds with high enantiomeric excess. This capability has profound implications for the pharmaceutical industry, where the synthesis of complex drug molecules often requires precise control over stereochemistry.

The versatility of CAS No. 18162-82-8 extends to its use in materials science, particularly in the development of advanced coatings and adhesives. Its ability to form strong bonds with various substrates makes it a valuable component in high-performance adhesives used in aerospace and construction industries. Furthermore, recent studies have explored its potential as a precursor for silica nanoparticles, which are increasingly being utilized in drug delivery systems and sensors due to their unique optical and mechanical properties.

The synthesis of chloromethyltriisopropoxysilane typically involves the reaction of chloromethyldichlorosilane with isopropanol under controlled conditions. This process ensures high purity and consistency, which are critical for its performance in demanding applications. The compound's stability under ambient conditions also contributes to its ease of handling and storage, making it a preferred choice for researchers and manufacturers alike.

In conclusion, chloromethyltriisopropoxysilane (CAS No. 18162-82-8) stands as a pivotal compound in contemporary chemical research and industry. Its diverse applications span from polymer synthesis to organocatalysis, reflecting its adaptability and significance across multiple scientific disciplines. As ongoing research continues to uncover new potentials for this compound, it is poised to play an even more prominent role in shaping future technological advancements.